N-cyclopentyl-N'-(trifluoroacetyl)urea

• Molecular Formula: C8H11F3N2O2
• Molecular Weight: 224.18 g/mol
• IUPAC Name: N-(cyclopentylcarbamoyl)-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C8H11F3N2O2/c9-8(10,11)6(14)13-7(15)12-5-3-1-2-4-5/h5H,1-4H2,(H2,12,13,14,15)
• InChI Key: RLMNDBINGPOEPA-UHFFFAOYSA-N
• SMILES: C1CCC(C1)NC(=O)NC(=O)C(F)(F)F

Description

N-cyclopentyl-N'-(trifluoroacetyl)urea (CTU) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CTU is a white crystalline solid that is soluble in organic solvents and is synthesized using specific methods.

Mechanism of Action

The mechanism of action of N-cyclopentyl-N'-(trifluoroacetyl)urea is not fully understood, but studies suggest that it may act by inhibiting specific enzymes or proteins involved in various cellular processes. For example, N-cyclopentyl-N'-(trifluoroacetyl)urea has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. N-cyclopentyl-N'-(trifluoroacetyl)urea has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
N-cyclopentyl-N'-(trifluoroacetyl)urea has been shown to exhibit various biochemical and physiological effects, depending on the concentration and duration of exposure. At low concentrations, N-cyclopentyl-N'-(trifluoroacetyl)urea has been shown to exhibit anti-inflammatory and analgesic activities by inhibiting COX-2 activity. At higher concentrations, N-cyclopentyl-N'-(trifluoroacetyl)urea has been shown to induce cell cycle arrest and apoptosis in cancer cells. However, the effects of N-cyclopentyl-N'-(trifluoroacetyl)urea on normal cells and tissues are not fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclopentyl-N'-(trifluoroacetyl)urea for lab experiments is its relatively simple and efficient synthesis method. N-cyclopentyl-N'-(trifluoroacetyl)urea is also soluble in organic solvents, making it easy to handle and manipulate in the lab. However, one of the limitations of N-cyclopentyl-N'-(trifluoroacetyl)urea is its potential toxicity, which may limit its use in certain experiments. Additionally, the mechanism of action of N-cyclopentyl-N'-(trifluoroacetyl)urea is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for the study of N-cyclopentyl-N'-(trifluoroacetyl)urea. One area of research could focus on the development of N-cyclopentyl-N'-(trifluoroacetyl)urea-based drugs for the treatment of cancer and inflammatory diseases. Another area of research could focus on the use of N-cyclopentyl-N'-(trifluoroacetyl)urea as a fluorescent probe for the detection of metal ions. Additionally, further studies are needed to fully understand the mechanism of action of N-cyclopentyl-N'-(trifluoroacetyl)urea and its potential effects on normal cells and tissues.

Synthesis Methods

N-cyclopentyl-N'-(trifluoroacetyl)urea is synthesized using a specific method that involves the reaction of cyclopentylamine and trifluoroacetic anhydride. The reaction takes place in the presence of a catalyst, such as triethylamine, and yields N-cyclopentyl-N'-(trifluoroacetyl)urea as a white crystalline solid. The synthesis method is relatively simple and efficient, making N-cyclopentyl-N'-(trifluoroacetyl)urea a viable compound for scientific research.

Scientific Research Applications

N-cyclopentyl-N'-(trifluoroacetyl)urea has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has been shown to exhibit antitumor, anti-inflammatory, and analgesic activities, making it a promising candidate for drug development. N-cyclopentyl-N'-(trifluoroacetyl)urea has also been studied for its potential use as a fluorescent probe for the detection of metal ions.